Antidipsin
Overview
Description
Antidipsin is a bioactive chemical.
Scientific Research Applications
Antifreeze Proteins Prediction :
- Antifreeze proteins (AFPs) are vital for organisms in cold environments as they prevent body fluids from turning into ice crystals. A study by Wang et al. (2021) introduced a new method for predicting AFPs using a feature representation of weighted generalized dipeptide composition and an ensemble feature selection. This method shows significant improvement in accuracy compared to existing methods and has applications in predicting membrane proteins as well (Wang et al., 2021).
Nephrogenic Diabetes Insipidus (NDI) Research :
- NDI, characterized by polydipsia and polyuria, arises from mutations in the aquaporin-2 gene (AQP2) or the type 2 vasopressin receptor (AVPR2). Moeller et al. (2013) provide an overview of the genetic, cellular, and molecular causes of NDI, emphasizing congenital forms and those arising from medical treatment or electrolyte disturbances. They also discuss new treatment strategies for some forms of the disease (Moeller, Rittig, & Fenton, 2013).
Antihypertensive Activity from Peptides :
- Research by Qu et al. (2010) focused on developing an antihypertensive peptide from Porphyra yezoensis, acting as an efficient angiotensin converting enzyme inhibitor. This peptide showed high stability and significant ACE inhibition, highlighting its potential therapeutic application in managing hypertension (Qu et al., 2010).
α1-Antitrypsin and Serpins Study :
- A study by Carrell and Travis (1985) highlighted the role of α1-antitrypsin in protecting elastic tissue from proteolytic attack. This study also shed light on the family of serine proteinase inhibitors, where α1-antitrypsin belongs, and the potential therapeutic use of these inhibitors, including for α1-antitrypsin deficiency (Carrell & Travis, 1985).
Prediction of Anticancer Peptides :
- The study by Manavalan et al. (2017) developed a machine-learning-based method to predict anticancer peptides (ACPs) using various features calculated from amino acid sequences. This method shows superior performance compared to existing methods and provides a significant tool in identifying potential ACPs for cancer treatment (Manavalan, Basith, Shin, Choi, & Kim, 2017).
properties
IUPAC Name |
4-(dibutylsulfamoyl)benzoic acid |
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InChI |
InChI=1S/C15H23NO4S/c1-3-5-11-16(12-6-4-2)21(19,20)14-9-7-13(8-10-14)15(17)18/h7-10H,3-6,11-12H2,1-2H3,(H,17,18) |
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| Source | PubChem | |
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InChI Key |
HLLSOEKIMZEGFV-UHFFFAOYSA-N |
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| Source | PubChem | |
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Canonical SMILES |
CCCCN(CCCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)O |
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| Source | PubChem | |
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Molecular Formula |
C15H23NO4S |
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| Source | PubChem | |
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DSSTOX Substance ID |
DTXSID80203153 |
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| Record name | Benzoic acid, p-(dibutylsulfamoyl)- | |
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Molecular Weight |
313.4 g/mol |
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| Source | PubChem | |
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Product Name |
Antidipsin | |
CAS RN |
547-35-3 |
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| Record name | 4-[(Dibutylamino)sulfonyl]benzoic acid | |
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| Record name | Antidipsin | |
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| Record name | Antidipsin | |
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| Record name | Benzoic acid, p-(dibutylsulfamoyl)- | |
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| Record name | ANTIDIPSIN | |
| Source | FDA Global Substance Registration System (GSRS) | |
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